Cas no 25394-57-4 (Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z))

• Product Name: Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z)
• CAS No: 25394-57-4
• Molecular Formula: C₁₄H₂₃NO
• Molecular Weight: 221.33852
• CID: 258610
• PubChem ID: 5353001

Spilanthol A mixture of (2E, 6Z, 8E) >80%; (2E, 6E, 8E); and (2E, 6Z, 8Z) Properties

Names and Identifiers

• 2,6,8-Decatrienamide,N-(2-methylpropyl)-, (2E,6Z,8E)-
• Spilanthol
• SPILANTHOL(P)
• (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamid
• (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide
• (2E,6Z,8E)-N-Isobutyl-2,6,8-décatriénamide
• N-Isobutyldeca-trans-2-cis-6-trans-8-trienamide
• N-Isobutyl-2(E),6(Z),8(E)-decatrienamide
• UNII-4W9L3S4856
• (2E,6Z,8E)-N-Isobutyl-2,6,8-decatrienamide #
• 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (2E,6Z,8E)-
• HY-126383
• N-ISOBUTYL-2,6,8-DECATRIENAMIDE
• Affinin
• SCHEMBL120348
• (E,E,Z)-N-(2-Methylpropyl)-2,6,8-decatrienamide
• (2E,6Z,8E)-N-Isobutyldeca-2,6,8-trienamide
• (2E, 6E, 8E)
• FEMA NO. 4668
• DTXSID90893963
• N-ISOBUTYLDECA-TRANS-2,CIS-6,TRANS-8-TRIENAMIDE
• 4W9L3S4856
• (2E,6Z,8E)-N-(2-methyl-propyl)-deca-2,6,8-trienoic acid amide
• AFFININ [MI]
• CHEMBL2287714
• (2E,6Z,8E)-N-(2-methylpropyl)deca-2,6,8-trienamide
• 2E,6Z,8E-Decatrienoic acid N-isobutylamide
• SCHEMBL8505352
• AT33712
• (2e,6z,8e)-deca-2,6,8-trienoic acid isobutylamide
• Spilanthol A mixture of (2E, 6Z, 8E) >80% (2E, 6E, 8E) and (2E, 6Z, 8Z)
• (2E, 6Z, 8E)-N-(2-methylpropyl)deca-2, 6, 8-trienamide
• 25394-57-4
• Spilanthol A mixture of (2E, 6Z, 8E) >80%
• CS-0103229
• (E,Z,E)-N-(2-Methylpropyl)-2,6,8-decatrienamide
• 2,6,8-DECATRIENAMIDE, N-ISOBUTYL-, (E,E,Z)-
• Q7577248
• 2,6,8-Decatrienamide, N-(2-methylpropyl)-, (E,E,Z)-
• Deca-2E,6Z,8E-trienoic acid isobutylamide

• InChIKey： BXOCHUWSGYYSFW-RXTMUMTRSA-N
• Inchi： InChI=1S/C14H23NO/c1-4-5-6-7-8-9-10-11-14(16)15-12-13(2)3/h4-7,10-11,13H,8-9,12H2,1-3H3,(H,15,16)/b5-4+,7-6+,11-10+
• SMILES： C/C=C/C=C/CC/C=C/C(NCC(C)C)=O

Computed Properties

• Exact Mass: 221.17809
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 7
• Monoisotopic Mass: 221.177964357g/mol
• Heavy Atom Count: 16
• Complexity: 262
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• Refractive Index: nD25 1.5134
• Boiling Point: bp0.2 141°; bp0.3-0.5 160-165°
• Melting Point: 23°
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 234.0±10.9 °C
• Solubility: Chloroform (Slightly), Methanol (Slightly)
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty amides N-acyl amines
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls N-acyl amines